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Compound of Interest

Compound Name: Flazo Orange

Cat. No.: B1582942 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Flazo Orange based

on its classification as an azo dye and general laboratory safety protocols. A specific Safety

Data Sheet (SDS) for Flazo Orange (CAS 3566-94-7) should be consulted for detailed

handling and disposal instructions if available.

Flazo Orange is a multifunctional azo dye used in various biological and industrial applications.

[1] Proper disposal of Flazo Orange and its contaminated materials is crucial to ensure

personnel safety and environmental protection. Azo dyes are aromatic compounds, and their

waste should be treated as hazardous.[2][3]

Immediate Safety and Handling
Before handling Flazo Orange, it is imperative to be familiar with the necessary safety

precautions to minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles, and nitrile gloves.

Ventilation: Handle solid Flazo Orange and concentrated solutions in a certified chemical

fume hood to prevent inhalation of dust or aerosols.

Spill Management: In the event of a spill, isolate the area. For solid spills, gently sweep the

material to avoid creating dust and collect it in a designated hazardous waste container. For
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liquid spills, use an inert absorbent material (such as vermiculite or sand) to contain the spill,

then collect the absorbed material into a hazardous waste container.

Step-by-Step Disposal Procedure
All chemical waste must be managed in accordance with federal, state, and local regulations.

[4] The following steps outline the standard procedure for the disposal of Flazo Orange.

Waste Identification: All materials contaminated with Flazo Orange, including unused

solutions, contaminated labware (e.g., pipette tips, gloves), and spill cleanup materials, must

be treated as hazardous waste.

Container Selection: Use a dedicated, leak-proof, and chemically compatible container for

collecting Flazo Orange waste. The container should be in good condition and have a

secure screw-top cap.

Waste Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Flazo Orange," the CAS number "3566-94-7," and a list of any other

constituents in the waste stream.[5]

Waste Segregation: Do not mix Flazo Orange waste with other waste streams unless

explicitly instructed by your institution's Environmental Health and Safety (EHS) department.

Incompatible chemicals should be stored separately to prevent dangerous reactions.

Accumulation and Storage:

Keep the hazardous waste container sealed at all times, except when adding waste.[6]

Store the container in a designated and secure satellite accumulation area within the

laboratory, away from sinks and drains.[4][7]

Ensure the storage area has secondary containment to capture any potential leaks.

Disposal Request: Once the waste container is nearly full (do not overfill) or when the waste

is no longer being generated, arrange for its disposal through your institution's EHS or a

licensed hazardous waste disposal contractor.

Prohibited Disposal Methods:
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Do not dispose of Flazo Orange down the sink or in the regular trash.[6] Azo dyes can be

harmful to aquatic life, and their degradation products can be toxic.[3]

Do not attempt to neutralize or treat the chemical waste unless you are following a

validated and approved procedure.

Evaporation of chemical waste, especially in a fume hood, is not a permissible disposal

method.[6]

Chemical and Physical Properties Summary
The following table summarizes key information for Flazo Orange. Note that specific

quantitative data, such as toxicity values, should be obtained from a dedicated Safety Data

Sheet.

Property Data

Chemical Name 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol

CAS Number 3566-94-7

Molecular Formula C₁₆H₁₁ClN₂O₂

Appearance Varies, can be a solid or in solution

Storage Temperature 2-8°C

Chemical Class Azo Dye

Known Hazards

Potential for skin and eye irritation. Inhalation of

dust should be avoided. Azo dyes as a class

may have other associated hazards.

Experimental Protocols
Disposal procedures are a critical component of any experimental protocol involving Flazo
Orange. Researchers should incorporate the waste disposal steps outlined above directly into

their written experimental plans. This ensures that waste is managed safely and compliantly

from the point of generation.
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Flazo Orange Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Flazo
Orange waste in a laboratory setting.
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Caption: Workflow for the safe and compliant disposal of Flazo Orange waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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